![molecular formula C10H13Cl2F3N2 B2820558 Cyclopropyl[5-(trifluoromethyl)pyridin-2-yl]methanamine dihydrochloride CAS No. 2197054-15-0](/img/structure/B2820558.png)
Cyclopropyl[5-(trifluoromethyl)pyridin-2-yl]methanamine dihydrochloride
Overview
Description
Cyclopropyl[5-(trifluoromethyl)pyridin-2-yl]methanamine dihydrochloride is a chemical compound with the molecular formula C10H13Cl2F3N2 and a molecular weight of 289.12 . It is a white to yellow solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13Cl2F3N2/c11-10(12)9-6-8(16)4-5-15-9/h4-6,10H,11-12H2 . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 289.12 . More specific physical and chemical properties like melting point, boiling point, and density were not found in the sources I have access to.Scientific Research Applications
Synthesis and Antiviral Activity
One study describes the synthesis of compounds with a cyclopropane motif, showing significant antiviral activity against influenza A virus, highlighting a potential application in antiviral drug development N. Kolocouris et al., 1994.
Herbicidal and Fungicidal Applications
Another research effort involved the synthesis of cyclopropanecarboxyl derivatives, demonstrating excellent herbicidal and fungicidal activities, suggesting applications in agricultural chemistry L. Tian et al., 2009.
Enzyme Inhibition
A study on the inhibition mechanism of methanol dehydrogenase by cyclopropane-derived inhibitors provides insights into enzyme interaction, offering implications for the design of enzyme-specific inhibitors J. Frank et al., 1989.
Catalysis and Organic Synthesis
Research on palladium(II) and platinum(II) complexes based on pyrrole Schiff bases, including cyclopropyl derivatives, points to applications in catalysis and the synthesis of anticancer compounds, emphasizing the role of these complexes in medicinal chemistry S. Mbugua et al., 2020.
Safety and Hazards
properties
IUPAC Name |
cyclopropyl-[5-(trifluoromethyl)pyridin-2-yl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3N2.2ClH/c11-10(12,13)7-3-4-8(15-5-7)9(14)6-1-2-6;;/h3-6,9H,1-2,14H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEHHYAJBHUOUMN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C2=NC=C(C=C2)C(F)(F)F)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2F3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropyl[5-(trifluoromethyl)pyridin-2-yl]methanamine dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-(2-fluorophenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2820478.png)
![1-ethyl-5-[(2-isopropyl-5-methylphenoxy)methyl]-1H-pyrazol-3-amine](/img/structure/B2820482.png)
![N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2820483.png)
![3-(3-methoxybenzoyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid](/img/structure/B2820486.png)
![Methyl 5-[(6-hexyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]furan-2-carboxylate](/img/structure/B2820491.png)
![2-[Tert-butyl(dimethyl)silyl]oxy-2-methylbutanal](/img/structure/B2820492.png)
